Cas no 2138115-34-9 (2,2-difluoro-6-azaspiro3.4octan-5-one)

• Product Name: 2,2-difluoro-6-azaspiro3.4octan-5-one
• CAS No: 2138115-34-9
• MF: C₇H₉F₂NO
• MW: 161.149268865585
• CID: 6350437
• PubChem ID: 155351519
• Update Time: 2025-08-05

2,2-difluoro-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-6-azaspiro3.4octan-5-one
• 2,2-Difluoro-6-azaspiro[3.4]octan-5-one
• AKOS040806656
• HPDKYLCLTPCUQZ-UHFFFAOYSA-N
• SCHEMBL22729103
• 2138115-34-9
• EN300-1197950

• Inchi： 1S/C7H9F2NO/c8-7(9)3-6(4-7)1-2-10-5(6)11/h1-4H2,(H,10,11)
• InChI Key： HPDKYLCLTPCUQZ-UHFFFAOYSA-N
• SMILES： FC1(CC2(C(NCC2)=O)C1)F

Computed Properties

• Exact Mass: 161.06522023g/mol
• Monoisotopic Mass: 161.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,2-difluoro-6-azaspiro3.4octan-5-one

Professional Introduction to Compound with CAS No. 2138115-34-9 and Product Name: 2,2-difluoro-6-azaspiro3.4octan-5-one

The compound with the CAS number 2138115-34-9 and the product name 2,2-difluoro-6-azaspiro3.4octan-5-one represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by its unique fluorine and nitrogen substituents, has garnered considerable attention due to its promising biological activities and synthetic versatility. The compound belongs to a class of molecules that exhibit potential therapeutic benefits, making it a subject of extensive research in academic and industrial settings.

In recent years, the pharmaceutical industry has seen a surge in the development of spirocyclic compounds, which are known for their rigid molecular framework and enhanced binding affinity to biological targets. The presence of fluorine atoms in 2,2-difluoro-6-azaspiro3.4octan-5-one not only contributes to its metabolic stability but also influences its electronic properties, thereby modulating its interactions with biological receptors. This feature has been exploited in the design of novel drug candidates targeting various diseases, including neurological disorders and inflammatory conditions.

The azaspiro structure of this compound offers a unique scaffold that can be modified to achieve specific pharmacological effects. Researchers have been particularly interested in its potential as a kinase inhibitor, given the spirocyclic core's ability to mimic natural substrates and disrupt enzymatic activity. Preliminary studies have demonstrated that derivatives of 2,2-difluoro-6-azaspiro3.4octan-5-one exhibit inhibitory activity against several kinases involved in cancer progression, making them attractive candidates for further development.

One of the most compelling aspects of this compound is its synthetic accessibility. The spirocyclic framework can be constructed through well-established organic reactions, allowing for rapid modification and optimization. This flexibility has enabled chemists to explore a wide range of structural analogs, each with distinct properties and biological profiles. The fluorine substituents, in particular, have been shown to enhance the compound's bioavailability and reduce susceptibility to degradation by metabolic enzymes.

The pharmacokinetic profile of 2,2-difluoro-6-azaspiro3.4octan-5-one has also been a focus of investigation. Studies indicate that the compound exhibits favorable solubility and distribution characteristics, which are critical for drug efficacy. Additionally, its low toxicity profile suggests that it may be suitable for long-term therapeutic use. These attributes have positioned it as a promising candidate for clinical development.

In conclusion, the compound with CAS No. 2138115-34-9 and the product name 2,2-difluoro-6-azaspiro3.4octan-5-one represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, it is likely that this compound will play an important role in the discovery and development of novel therapeutic agents.